Cas no 864514-39-6 (Benzoic acid, 4,6-dihydroxy-3-methyl-2-(2-propenyl)-, methyl ester)
864514-39-6 structure
Product Name:Benzoic acid, 4,6-dihydroxy-3-methyl-2-(2-propenyl)-, methyl ester
CAS No:864514-39-6
MF:C12H14O4
MW:222.237164020538
CID:661670
PubChem ID:58797959
Update Time:2025-04-19
Benzoic acid, 4,6-dihydroxy-3-methyl-2-(2-propenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4,6-dihydroxy-3-methyl-2-(2-propenyl)-, methyl ester
- methyl 4,6-dihydroxy-3-methyl-2-prop-2-enylbenzoate
- 864514-39-6
- Methyl 4,6-dihydroxy-3-methyl-2-(prop-2-en-1-yl)benzoate
- SCHEMBL14064554
- DTXSID00730234
-
- Inchi: 1S/C12H14O4/c1-4-5-8-7(2)9(13)6-10(14)11(8)12(15)16-3/h4,6,13-14H,1,5H2,2-3H3
- InChI Key: ZLHQPYQDHKEXRA-UHFFFAOYSA-N
- SMILES: OC1=CC(=C(C(=O)OC)C(CC=C)=C1C)O
Computed Properties
- Exact Mass: 222.08920892g/mol
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 66.8Ų
Benzoic acid, 4,6-dihydroxy-3-methyl-2-(2-propenyl)-, methyl ester Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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